Cas no 61803-14-3 (1H-Pyrazole, 5-chloro-3-ethynyl-1-methyl-)

• Product Name: 1H-Pyrazole, 5-chloro-3-ethynyl-1-methyl-
• CAS No: 61803-14-3
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 465645
• PubChem ID: 12298390
• Update Time: 2025-04-19

1H-Pyrazole, 5-chloro-3-ethynyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-chloro-3-ethynyl-1-methyl-
• 5-chloro-3-ethynyl-1-methylpyrazole
• InChI=1/C6H5ClN2/c1-3-5-4-6(7)9(2)8-5/h1,4H,2H3
• 61803-14-3
• JEWZPPYQEKXYTK-UHFFFAOYSA-
• DTXSID70486014

• Inchi： 1S/C6H5ClN2/c1-3-5-4-6(7)9(2)8-5/h1,4H,2H3
• InChI Key： JEWZPPYQEKXYTK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#C)=NN1C

Computed Properties

• Exact Mass: 140.01425
• Monoisotopic Mass: 140.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82